N-{1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidin-3-yl}imidazo[2,1-b][1,3]thiazole-6-carboxamide

• IUPAC Name: N-[1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidin-3-yl]imidazo[2,1-b][1,3]thiazole-6-carboxamide
• InChI: InChI=1S/C18H17FN4O2S/c19-13-3-1-12(2-4-13)5-6-22-10-14(9-16(22)24)20-17(25)15-11-23-7-8-26-18(23)21-15/h1-4,7-8,11,14H,5-6,9-10H2,(H,20,25)
• InChI Key: VNXQIXOYHHWEAM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CCC2=CC=C(C=C2)F)NC(=O)C3=CN4C=CSC4=N3
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by the substituents on the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactivity of thiazoles depends on the substituents on the thiazole ring. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the biological target. For example, some thiazole derivatives have been found to inhibit certain enzymes, while others may interact with various receptors.

Future Directions

Thiazoles continue to be an area of active research due to their wide range of biological activities. Future research will likely focus on the design and synthesis of new thiazole derivatives with improved potency and selectivity for various biological targets.